Cas no 3400-26-8 (N-Methyl-3-nitrobenzamide)

• Product Name: N-Methyl-3-nitrobenzamide
• CAS No: 3400-26-8
• MF: C₈H₈N₂O₃
• MW: 180.16072177887
• MDL: MFCD00714941
• CID: 322602
• PubChem ID: 221964
• Update Time: 2025-04-19

N-Methyl-3-nitrobenzamide Chemical and Physical Properties

Names and Identifiers

• N-Methyl-3-nitrobenzamide
• Benzamide,N-methyl-3-nitro-
• N-METHYL-3-NITRO-BENZAMIDE
• 3-Nitro-benzoesaeure-methylamid
• 3-nitro-benzoic acid methylamide
• Benzamide,N-methyl-3-nitro
• m-nitrobenzoylmethylamide
• N-Methyl-3-nitro-benzamid
• NSC7097
• A875126
• Oprea1_590681
• SCHEMBL10355
• SY123893
• KKNRKRLMGLMZDK-UHFFFAOYSA-N
• DTXSID30278376
• AS-58558
• 3400-26-8
• AKOS000279033
• FT-0760097
• AM803724
• CS-M0747
• NSC-7097
• MFCD00714941
• EN300-7390610
• STL071255
• DB-068920

• MDL： MFCD00714941
• Inchi： 1S/C8H8N2O3/c1-9-8(11)6-3-2-4-7(5-6)10(12)13/h2-5H,1H3,(H,9,11)
• InChI Key： KKNRKRLMGLMZDK-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=C(C=1)[N+](=O)[O-])NC

Computed Properties

• Exact Mass: 180.05300
• Monoisotopic Mass: 180.053
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 74.9A^2

Experimental Properties

• Density: 1.272
• Boiling Point: 357.2°C at 760 mmHg
• Flash Point: 169.9°C
• Refractive Index: 1.569
• PSA: 74.92000
• LogP: 1.86850